![molecular formula C19H24N2 B3034032 1-benzhydryl-N,N,3-trimethylazetidin-3-amine CAS No. 133891-61-9](/img/structure/B3034032.png)
1-benzhydryl-N,N,3-trimethylazetidin-3-amine
Description
Synthesis Analysis
The synthesis of related compounds involves multiple steps, including the formation of chiral 1,3-perhydrobenzoxazines followed by reaction with Grignard and organoaluminum reagents to yield open amino alcohols. These are then converted to primary amines with high enantiomeric excess through elimination reactions . Another synthesis route for azetidine derivatives involves the cycloaddition of o-phenylenediamine with cyanogen bromide, followed by N-methylation and further cycloaddition with chloroacetyl chloride . A two-step synthesis of 3-amino-1-benzhydrylazetidine is described, starting from commercially available 1-benzhydrylazetidin-3-ol, which is converted to a mesylate intermediate and then treated with ammonium hydroxide to afford the title compound .
Molecular Structure Analysis
The molecular structure of compounds similar to 1-benzhydryl-N,N,3-trimethylazetidin-3-amine can be characterized by various spectroscopic techniques such as IR, NMR, and mass spectrometry. Crystallographic analysis can provide detailed insights into the molecular conformation, hydrogen bonding patterns, and overall crystal packing .
Chemical Reactions Analysis
The chemical reactivity of azetidine derivatives is influenced by the presence of substituents on the azetidine ring and the nature of the heterocycles involved. For instance, the introduction of a four-membered β-lactam ring to benzimidazole derivatives has been shown to yield compounds with antimicrobial and cytotoxic properties . The substitution pattern on the pyrimidine ring can also affect the biological activity of the compounds, as seen in the synthesis of dual cholinesterase and Aβ-aggregation inhibitors .
Physical and Chemical Properties Analysis
The physical and chemical properties of azetidine derivatives can be predicted using computational methods such as density functional theory (DFT). These studies can provide information on atomic charges, thermodynamic functions, and the correlation between molecular structure and macroscopic properties. Theoretical calculations can also offer insights into the chemical reactivity of the molecules, including parameters like chemical hardness, potential electronegativity, and electrophilicity index .
properties
IUPAC Name |
1-benzhydryl-N,N,3-trimethylazetidin-3-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2/c1-19(20(2)3)14-21(15-19)18(16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13,18H,14-15H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFRBNSRPSRYNFW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN(C1)C(C2=CC=CC=C2)C3=CC=CC=C3)N(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301228886 | |
Record name | 1-(Diphenylmethyl)-N,N,3-trimethyl-3-azetidinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301228886 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
133891-61-9 | |
Record name | 1-(Diphenylmethyl)-N,N,3-trimethyl-3-azetidinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=133891-61-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(Diphenylmethyl)-N,N,3-trimethyl-3-azetidinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301228886 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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